Cas no 1192479-36-9 (2-Chloro-5-fluoro-4,6-dimethylpyrimidine)

• Product Name: 2-Chloro-5-fluoro-4,6-dimethylpyrimidine
• CAS No: 1192479-36-9
• MF: C₆H₆ClFN₂
• MW: 160.576643466949
• MDL: MFCD22571303
• CID: 4742026
• PubChem ID: 86668839
• Update Time: 2026-02-25

2-Chloro-5-fluoro-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4,6-dimethylpyrimidine
• SY263820
• 2-Chloro-5-fluoro-4,6-dimethyl-pyrimidine
• DA-47465
• 1192479-36-9
• SCHEMBL1586151
• DWRLBBUURVUIEY-UHFFFAOYSA-N
• DTXSID701274805
• CS-0106910
• Pyrimidine, 2-chloro-5-fluoro-4,6-dimethyl-
• MFCD22571303
• AC8759

• MDL： MFCD22571303
• Inchi： 1S/C6H6ClFN2/c1-3-5(8)4(2)10-6(7)9-3/h1-2H3
• InChI Key： DWRLBBUURVUIEY-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C(C)=N1)F

Computed Properties

• Exact Mass: 160.020354g/mol
• Monoisotopic Mass: 160.020354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• Molecular Weight: 160.58g/mol
• XLogP3: 2.1

Additional information on 2-Chloro-5-fluoro-4,6-dimethylpyrimidine

Introduction to 2-Chloro-5-fluoro-4,6-dimethylpyrimidine (CAS No. 1192479-36-9)

2-Chloro-5-fluoro-4,6-dimethylpyrimidine (CAS No. 1192479-36-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrimidine core substituted with chlorine, fluorine, and methyl groups. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleosides, nucleotides, and numerous pharmaceutical agents. The presence of halogen substituents, such as chlorine and fluorine, in 2-Chloro-5-fluoro-4,6-dimethylpyrimidine, enhances its potential for bioisosteric replacements and metabolic stability. These properties are crucial in the design of novel drugs with improved pharmacokinetic profiles and reduced toxicity.

Recent research has highlighted the importance of 2-Chloro-5-fluoro-4,6-dimethylpyrimidine in the development of antiviral agents. A study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. The chlorine and fluorine substituents were found to play a critical role in enhancing the binding affinity of these derivatives to viral targets, thereby improving their therapeutic efficacy.

In addition to its antiviral properties, 2-Chloro-5-fluoro-4,6-dimethylpyrimidine has shown promise in cancer research. A 2020 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound possess selective cytotoxicity against various cancer cell lines. The researchers attributed this activity to the compound's ability to disrupt key cellular processes involved in tumor growth and survival. Further investigations are ongoing to optimize these derivatives for clinical applications.

The synthetic accessibility of 2-Chloro-5-fluoro-4,6-dimethylpyrimidine is another factor that contributes to its widespread use in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 4,6-dimethylpyrimidine with chlorofluoromethane in the presence of a suitable catalyst. This approach not only simplifies the synthesis but also enhances the overall yield and purity of the final product.

The physicochemical properties of 2-Chloro-5-fluoro-4,6-dimethylpyrimidine, such as its solubility and stability under various conditions, are well-documented. These properties are essential for optimizing its use in different experimental settings. For instance, its moderate solubility in organic solvents makes it suitable for solution-phase synthesis and biological assays. Additionally, its thermal stability ensures that it can be handled and stored without significant degradation.

In conclusion, 2-Chloro-5-fluoro-4,6-dimethylpyrimidine (CAS No. 1192479-36-9) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an ideal candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.